Cas no 1270360-63-8 (2-Pyridinepropanoic acid, β-amino-6-chloro-)

• Product Name: 2-Pyridinepropanoic acid, β-amino-6-chloro-
• CAS No: 1270360-63-8
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5583348
• PubChem ID: 129943411
• Update Time: 2025-05-25

2-Pyridinepropanoic acid, β-amino-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, β-amino-6-chloro-
• 1270360-63-8
• 3-Amino-3-(6-chloropyridin-2-yl)propanoic acid
• EN300-718413
• 3-Amino-3-(6-chloropyridin-2-yl)propanoicacid

• Inchi： 1S/C8H9ClN2O2/c9-7-3-1-2-6(11-7)5(10)4-8(12)13/h1-3,5H,4,10H2,(H,12,13)
• InChI Key： POWTYSZZVAHVKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CC(=O)O)N)=N1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 351.5±42.0 °C(Predicted)
• pka: 3.14±0.12(Predicted)

Additional information on 2-Pyridinepropanoic acid, β-amino-6-chloro-

Chemical Profile of 2-Pyridinepropanoic acid, β-amino-6-chloro- (CAS No 1270360-63-8)

2-Pyridinepropanoic acid, β-amino-6-chloro-, identified by its Chemical Abstracts Service (CAS) number 1270360-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of both amino and chloro substituents, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 2-Pyridinepropanoic acid, β-amino-6-chloro- consists of a pyridine ring substituted at the 2-position with a propanoic acid side chain, which is further functionalized with a β-amino group and a chloro group at the 6-position. This unique arrangement of functional groups imparts distinct chemical properties that make it valuable in synthetic chemistry. The presence of the amino group enhances its reactivity in nucleophilic substitution reactions, while the chloro group can participate in various transformations such as cross-coupling reactions, providing multiple pathways for further derivatization.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their inherent biological activity. 2-Pyridinepropanoic acid, β-amino-6-chloro- has been explored as a key intermediate in the synthesis of potential drug candidates targeting various diseases. For instance, studies have shown its utility in the development of compounds with antimicrobial and anti-inflammatory properties. The compound's ability to serve as a precursor for more complex molecules makes it particularly valuable in drug discovery programs.

One of the most compelling aspects of 2-Pyridinepropanoic acid, β-amino-6-chloro- is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound, researchers can generate derivatives with enhanced selectivity and potency against specific kinases. Recent advancements in computational chemistry have enabled the rapid screening of analogs derived from 1270360-63-8, accelerating the discovery process.

The pharmaceutical industry has also been exploring the use of 2-Pyridinepropanoic acid, β-amino-6-chloro- in the development of treatments for neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, making them potential candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The structural flexibility of this molecule allows for modifications that can fine-tune its interaction with biological targets, enhancing therapeutic efficacy.

Furthermore, 1270360-63-8 has been investigated for its potential applications in antiviral research. The ability to modify pyridine derivatives has led to the discovery of compounds that can inhibit viral replication by targeting essential viral enzymes or proteins. The dual functionality provided by the amino and chloro groups offers multiple points for interaction with viral targets, increasing the likelihood of developing effective antiviral agents.

The synthesis of 2-Pyridinepropanoic acid, β-amino-6-chloro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to improve efficiency and scalability. These methods not only enhance production but also minimize waste, aligning with green chemistry principles.

Recent research has highlighted the importance of understanding the stereochemistry of pyridine derivatives in drug design. The stereochemical configuration at the chiral center can significantly influence the biological activity and pharmacokinetic properties of a compound. Studies using 1270360-63-8 as a scaffold have demonstrated how controlling stereochemistry can lead to more effective therapeutic agents with improved patient outcomes.

The regulatory landscape for pharmaceutical compounds derived from intermediates like 2-Pyridinepropanoic acid, β-amino-6-chloro- is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced consistently and safely for clinical use. The growing body of research supporting their use continues to drive innovation in drug development.

In conclusion,1270360-63-8 represents a significant asset in pharmaceutical research due to its versatile structural features and potential applications across multiple therapeutic areas. Its role as an intermediate in synthesizing novel drug candidates underscores its importance in advancing medical science. As research progresses,2-Pyridinepropanoic acid, β-amino-, 6-chloro-, will likely continue to play a crucial role in developing next-generation therapeutics that address unmet medical needs.